Cas no 1240291-47-7 (ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate
• CAS No: 1240291-47-7
• MF: C₁₂H₁₄N₄O₄S
• MW: 310.328960895538
• CID: 5394179
• Update Time: 2025-05-26

ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[[(2-pyridinylmethyl)amino]sulfonyl]-1H-pyrazole-4-carboxylate
• ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate

• Inchi： 1S/C12H14N4O4S/c1-2-20-12(17)10-8-14-16-11(10)21(18,19)15-7-9-5-3-4-6-13-9/h3-6,8,15H,2,7H2,1H3,(H,14,16)
• InChI Key： XEBMNYGKHWVXFV-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(S(NCC2=NC=CC=C2)(=O)=O)=N1

Experimental Properties

• Density: 1.411±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.8±60.0 °C(Predicted)
• pka: 7.26±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate

Professional Introduction to Ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate (CAS No. 1240291-47-7)

Ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate, with the CAS number 1240291-47-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and its utility in the development of various therapeutic agents.

The molecular structure of Ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate features a pyrazole core substituted with an ethyl ester group at the 4-position and a sulfamoyl group at the 5-position, which is further modified with a methyl-substituted pyridine moiety. This unique arrangement of functional groups makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their demonstrated efficacy in various biological assays. The sulfamoyl group in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in target enzymes and receptors. This feature is crucial for the design of drugs that exhibit high potency while minimizing off-target effects.

The pyridine substituent at the sulfamoyl group not only contributes to the compound's solubility but also plays a role in modulating its interactions with biological targets. Pyridine-based compounds are frequently employed in drug design due to their ability to form hydrogen bonds and hydrophobic interactions, which are essential for optimal binding to proteins and nucleic acids.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of enzymes involved in inflammatory pathways. The compound Ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate has been investigated for its ability to modulate key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. Preliminary findings suggest that this compound exhibits inhibitory activity that may be relevant for the treatment of inflammatory diseases.

The ethyl ester group at the 4-position of the pyrazole ring provides an additional site for chemical modification, allowing for further derivatization to optimize pharmacokinetic properties. Ethyl esters are commonly used in drug development due to their stability and ease of hydrolysis, which can be advantageous for controlled release formulations.

In vitro studies have demonstrated that Ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate exhibits promising cytotoxicity against certain cancer cell lines. The interaction between the sulfamoyl group and specific amino acid residues on tumor cell surface receptors appears to be critical for its antiproliferative effects. This finding opens up new avenues for exploring its potential as an anticancer agent.

The synthesis of this compound involves multi-step organic reactions, including condensation, sulfonylation, and esterification processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex pyridine-pyrazole framework.

The pharmacological profile of Ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate is being further elucidated through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers aim to identify structural features that contribute most significantly to its biological activity. This approach will help in designing more potent and selective derivatives.

The compound's potential therapeutic applications extend beyond inflammation and cancer treatment. It has shown promise in preclinical models as a modulator of central nervous system (CNS) pathways, suggesting its utility in addressing neurological disorders. The ability of the sulfamoyl group to cross the blood-brain barrier makes it an attractive scaffold for developing CNS-targeted drugs.

In conclusion, Ethyl 5-{[(pyridin-2-yl)methyl]sulfamoyl}-1H-pyrazole-4-carboxylate (CAS No. 1240291-47-7) represents a significant advancement in pharmaceutical research due to its unique molecular structure and promising biological activities. Continued investigation into its pharmacological properties and synthetic modifications will likely uncover new therapeutic opportunities across multiple disease areas.